Cas no 2549034-11-7 (1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one)
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-2-(3-pyridinyl)ethanone
- 2549034-11-7
- F6677-2494
- 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one
- AKOS039918899
-
- Inchi: 1S/C15H18N4O/c1-12-6-17-19(8-12)11-14-9-18(10-14)15(20)5-13-3-2-4-16-7-13/h2-4,6-8,14H,5,9-11H2,1H3
- InChI Key: NTNABXKKBBMQKF-UHFFFAOYSA-N
- SMILES: O=C(CC1C=NC=CC=1)N1CC(CN2C=C(C)C=N2)C1
Computed Properties
- Exact Mass: 270.14806121g/mol
- Monoisotopic Mass: 270.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 499.2±30.0 °C(Predicted)
- pka: 4.98±0.10(Predicted)
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6677-2494-2μmol |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-5μmol |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-10μmol |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-20μmol |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-1mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-2mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-3mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-4mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-5mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2494-10mg |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one |
2549034-11-7 | 10mg |
$79.0 | 2023-09-07 |
1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one
Compound CAS No. 2549034-11-7: 1-{3-[(4-Methyl-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}-2-(Pyridin-3-Yl)Ethan-1-One
The compound with CAS No. 2549034-11-7, known as 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines elements of pyrazole, azetidine, and pyridine moieties, making it a subject of interest for researchers exploring novel chemical entities.
The pyrazole ring in the molecule contributes to its aromaticity and stability, while the azetidine ring introduces a cyclic amine structure that enhances the compound's reactivity and bioavailability. The presence of the pyridine group further adds to the molecule's versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.
One of the most notable aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its ability to inhibit specific enzymes and proteins associated with various diseases, including cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that CAS No. 2549034-11-7 exhibits promising activity against a panel of kinases, suggesting its potential as a lead compound for drug development.
In addition to its pharmacological applications, this compound has also been investigated for its role in catalysis. The azetidine ring's unique geometry allows it to act as a chiral catalyst in asymmetric synthesis reactions, facilitating the production of enantiomerically enriched compounds. This property has significant implications for the pharmaceutical industry, where the demand for enantioselective synthesis is rapidly increasing.
The synthesis of CAS No. 2549034-11-7 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent incorporation of the azetidine moiety via nucleophilic substitution. Recent advancements in catalytic methods have enabled researchers to optimize these steps, leading to higher yields and improved purity.
From an environmental perspective, this compound has shown biodegradability under certain conditions, making it a more sustainable option compared to traditional synthetic compounds. Studies conducted in 2023 have explored its degradation pathways in aqueous environments, providing insights into its environmental impact and potential for industrial applications.
In conclusion, CAS No. 2549034-11-7, or 1-{3-[(4-methyl-1H-pyrazol-1-Yl)Methyl]Azetidin-Yl}-2-(Pyridin-Yl)Ethanone, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug discovery and catalytic processes. As ongoing studies continue to unravel its properties, this compound is poised to make significant contributions to both academic research and industrial innovation.
2549034-11-7 (1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)